Cas no 2228289-22-1 (3-(5-chloro-1H-indol-2-yl)-2-oxopropanoic acid)

• Product Name: 3-(5-chloro-1H-indol-2-yl)-2-oxopropanoic acid
• CAS No: 2228289-22-1
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 6452769
• PubChem ID: 54291535
• Update Time: 2025-10-29

3-(5-chloro-1H-indol-2-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-1H-indol-2-yl)-2-oxopropanoic acid
• 2228289-22-1
• EN300-1992862

• Inchi： 1S/C11H8ClNO3/c12-7-1-2-9-6(3-7)4-8(13-9)5-10(14)11(15)16/h1-4,13H,5H2,(H,15,16)
• InChI Key： RXVKOIDGALIPRV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(CC(C(=O)O)=O)N2

Computed Properties

• Exact Mass: 237.0192708g/mol
• Monoisotopic Mass: 237.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.2Ų

Additional information on 3-(5-chloro-1H-indol-2-yl)-2-oxopropanoic acid

Comprehensive Overview of 3-(5-chloro-1H-indol-2-yl)-2-oxopropanoic acid (CAS No. 2228289-22-1)

3-(5-chloro-1H-indol-2-yl)-2-oxopropanoic acid (CAS No. 2228289-22-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indole core and oxopropanoic acid moiety, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which make it a promising candidate for modulating biological pathways.

The indole scaffold, a key component of this molecule, is widely recognized for its prevalence in natural products and pharmaceuticals. The addition of a 5-chloro substituent enhances the compound's reactivity and binding affinity, while the 2-oxopropanoic acid group introduces carboxylic acid functionality, enabling further derivatization. This combination of features positions 3-(5-chloro-1H-indol-2-yl)-2-oxopropanoic acid as a versatile building block in medicinal chemistry.

In recent years, the demand for novel indole derivatives has surged, driven by their potential in addressing unmet medical needs. Searches for terms like "indole-based drug candidates" and "chloro-substituted indole synthesis" reflect the growing interest in this class of compounds. 3-(5-chloro-1H-indol-2-yl)-2-oxopropanoic acid aligns with these trends, offering researchers a platform for exploring new therapeutic avenues.

The synthesis of 3-(5-chloro-1H-indol-2-yl)-2-oxopropanoic acid typically involves multi-step organic reactions, including Fischer indole synthesis and oxidation processes. These methods are well-documented in the literature, ensuring reproducibility for laboratories focused on high-value chemical intermediates. The compound's purity and stability are critical for its application in structure-activity relationship (SAR) studies, a common focus area for drug developers.

From an analytical perspective, 3-(5-chloro-1H-indol-2-yl)-2-oxopropanoic acid can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying the compound's identity and assessing its suitability for further research. The availability of detailed analytical data is a key factor for scientists searching for "indole carboxylic acid characterization" or "CAS 2228289-22-1 specifications."

The potential applications of 3-(5-chloro-1H-indol-2-yl)-2-oxopropanoic acid extend beyond pharmaceuticals. Its unique structure makes it a candidate for material science applications, particularly in the development of functionalized polymers and organic electronic materials. This versatility is reflected in the increasing number of patents and publications referencing indole-carboxylic acid hybrids.

As the scientific community continues to explore bioactive heterocycles, compounds like 3-(5-chloro-1H-indol-2-yl)-2-oxopropanoic acid are likely to remain at the forefront of innovation. Its balanced combination of lipophilicity and hydrogen-bonding capacity makes it particularly valuable for targeted drug design. Researchers investigating "indole modifications for improved bioavailability" will find this compound highly relevant to their work.

In conclusion, 3-(5-chloro-1H-indol-2-yl)-2-oxopropanoic acid (CAS No. 2228289-22-1) represents an important addition to the toolkit of medicinal chemists and material scientists. Its structural complexity and functional diversity align perfectly with current trends in small molecule research and precision therapeutics. As interest in tailored heterocyclic compounds continues to grow, this molecule is poised to play a significant role in advancing multiple scientific disciplines.